Ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate

• Molecular Formula: C9H11F3O4
• Molecular Weight: 240.18 g/mol
• IUPAC Name: ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate
• InChI: InChI=1S/C9H11F3O4/c1-3-16-8(15)6(5(2)13)4-7(14)9(10,11)12/h6H,3-4H2,1-2H3
• InChI Key: ZZSROVZXDYMURQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(=O)C(F)(F)F)C(=O)C

Description

Ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate is a useful research compound. Its molecular formula is C9H11F3O4 and its molecular weight is 240.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of ethyl acetoacetate (3.98 mL) in THF (dry) (50 mL) was added NaH (1.571 g) at 0° C., and the mixture was stirred for 30 min at the same temperature. To the mixture was added 3-bromo-1,1,1-trifluoroacetone (5 g) 0° C., and the mixture was stirred for 3 h. The mixture was poured into brine at room temperature and extracted with EtOAc. The organic layer was separated, washed successively with water and brine, dried over MgSO4 and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (1.570 g).